Cas no 351068-85-4 ((1S)-2-chloro-1-(4-methylphenyl)ethan-1-ol)

• Product Name: (1S)-2-chloro-1-(4-methylphenyl)ethan-1-ol
• CAS No: 351068-85-4
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• CID: 4649654
• PubChem ID: 68842335
• Update Time: 2024-11-05

(1S)-2-chloro-1-(4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-chloro-1-(4-methylphenyl)ethan-1-ol
• Benzenemethanol, α-(chloromethyl)-4-methyl-, (αS)-
• 351068-85-4
• SCHEMBL3926773
• (S)-2-Chloro-1-(p-tolyl)ethan-1-ol
• (I+/-S)-I+/--(Chloromethyl)-4-methylbenzenemethanol
• AKOS017529176
• (1S)-2-chloro-1-(4-methylphenyl)ethanol
• G70952
• EN300-183291
• DTXSID801254856

• Inchi： 1S/C9H11ClO/c1-7-2-4-8(5-3-7)9(11)6-10/h2-5,9,11H,6H2,1H3/t9-/m1/s1
• InChI Key： HNIOYEPFDGBZMW-SECBINFHSA-N
• SMILES： [C@@H](C1C=CC(C)=CC=1)(O)CCl

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų